3-[4-(mesityloxy)butyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[4-(2,4,6-trimethylphenoxy)butyl]quinazolin-4-one
• InChI: InChI=1S/C21H24N2O2/c1-15-12-16(2)20(17(3)13-15)25-11-7-6-10-23-14-22-19-9-5-4-8-18(19)21(23)24/h4-5,8-9,12-14H,6-7,10-11H2,1-3H3
• InChI Key: KQCZXYHWTUJZPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCCCCN2C=NC3=CC=CC=C3C2=O)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

3-[4-(mesityloxy)butyl]-4(3H)-quinazolinone is a synthetic compound that belongs to the quinazolinone family. It has been widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 3-[4-(mesityloxy)butyl]-4(3H)-quinazolinone is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer. It has also been shown to activate certain signaling pathways that are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
3-[4-(mesityloxy)butyl]-4(3H)-quinazolinone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. It has also been shown to have antioxidant properties, which can protect cells from damage caused by free radicals. Additionally, it has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(mesityloxy)butyl]-4(3H)-quinazolinone in lab experiments is that it has been extensively studied and its properties are well understood. It is also relatively easy to synthesize, which makes it readily available for use in experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 3-[4-(mesityloxy)butyl]-4(3H)-quinazolinone. One area of research is to further understand its mechanism of action and how it interacts with specific enzymes and proteins. Another area of research is to investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, research could be done to explore its potential use in combination with other drugs for the treatment of cancer or other diseases.

Scientific Research Applications

3-[4-(mesityloxy)butyl]-4(3H)-quinazolinone has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.